Cas no 106129-20-8 (Isoquinoline, 1-[(3-chlorophenyl)methyl]-)

• Product Name: Isoquinoline, 1-[(3-chlorophenyl)methyl]-
• CAS No: 106129-20-8
• MF: C₁₆H₁₂ClN
• MW: 253.726182937622
• CID: 1179784
• Update Time: 2024-08-05

Isoquinoline, 1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C16H12ClN/c17-14-6-3-4-12(10-14)11-16-15-7-2-1-5-13(15)8-9-18-16/h1-10H,11H2
• InChI Key： VSVHKEYLXUWQCZ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC(Cl)=C2)C2=C(C=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 253.06596

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 397.6±22.0 °C(Predicted)
• PSA: 12.89
• pka: 5.39±0.30(Predicted)